molecular formula C9H10N2O2 B8553475 1-Methyl-4-nitro-2,3-dihydro-1H-indole

1-Methyl-4-nitro-2,3-dihydro-1H-indole

Cat. No.: B8553475
M. Wt: 178.19 g/mol
InChI Key: QNZGYHCWSXZVOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-4-nitro-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

1-methyl-4-nitro-2,3-dihydroindole

InChI

InChI=1S/C9H10N2O2/c1-10-6-5-7-8(10)3-2-4-9(7)11(12)13/h2-4H,5-6H2,1H3

InChI Key

QNZGYHCWSXZVOH-UHFFFAOYSA-N

Canonical SMILES

CN1CCC2=C1C=CC=C2[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1-methyl-4-nitro-1H-indole (3.8 g, Organic Process Research and Development 2001 5 (6) 604) and borane-tetrahydrofuran complex (1M in tetrahydrofuran, 86.3 ml) at 0° C. under an atmosphere of nitrogen was added, dropwise, trifluoroacetic acid (88 ml). The resulting mixture was allowed to warm to room temperature and stirred at room temperature for 90 min. The mixture was cautiously added to 2M sodium carbonate solution (750 ml) over 20 min and then stirred for 30 min. The mixture was extracted with ethyl acetate (2×300 ml), the combined organic extracts were dried over sodium sulphate and the solvent was removed in vacuo. Purification by column chromatography on silica gel, eluting with hexane : ethyl acetate (9:1) gave the title compound as a red solid (1.97 g).
Quantity
3.8 g
Type
reactant
Reaction Step One
Quantity
86.3 mL
Type
reactant
Reaction Step One
Quantity
88 mL
Type
reactant
Reaction Step Two
Quantity
750 mL
Type
solvent
Reaction Step Three

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